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Compound of Interest

Compound Name:
Chrome antimony titanium buff

rutile

Cat. No.: B1168507 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, use, and disposal of Chrome Antimony Titanium Buff Rutile (Pigment

Brown 24).

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for Chrome Antimony Titanium Buff Rutile. Adherence to these

guidelines is critical for ensuring laboratory safety and regulatory compliance.

Personal Protective Equipment (PPE)
When handling Chrome Antimony Titanium Buff Rutile powder, a comprehensive PPE

strategy is mandatory to minimize exposure.[1][2] The following equipment should be used:

Respiratory Protection: A NIOSH-approved dust mask or respirator is essential to prevent

inhalation of fine particles.[2] For operations that may generate significant dust, a higher-

level respirator should be considered.

Eye Protection: Safety glasses with side shields or chemical splash goggles are required to

protect against airborne particles.

Hand Protection: Nitrile or neoprene gloves should be worn to prevent skin contact.[3]
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Body Protection: A lab coat, coveralls, or an apron should be worn to prevent contamination

of personal clothing.[1][4]

Health and Safety Data
While Chrome Antimony Titanium Buff Rutile is a stable complex inorganic pigment, it

contains chromium and antimony compounds.[5] The primary routes of potential exposure are

inhalation and ingestion.[1] Dust from the product may cause irritation to the respiratory

system.[1]

Occupational Exposure Limits and Toxicity Data:

The following table summarizes key quantitative safety data. It is crucial to maintain workplace

exposures below these recommended limits.

Parameter Value Reference

ACGIH TLV-TWA (8-hour) 0.5 mg/m³ (as total dust)

OSHA PEL-TWA (8-hour) 0.5 mg/m³ (as Cr)

OSHA PEL-TWA (8-hour) 0.5 mg/m³ (as Sb)

Acute Oral Toxicity (Rat) LD50: > 8800 mg/kg

ACGIH TLV-TWA: American Conference of Governmental Industrial Hygienists Threshold Limit

Value - Time-Weighted Average. OSHA PEL-TWA: Occupational Safety and Health

Administration Permissible Exposure Limit - Time-Weighted Average.

Operational Plan: Handling and Storage
A systematic approach to handling and storage is essential to maintain a safe laboratory

environment.

a. Engineering Controls:

Work with the pigment powder in a well-ventilated area.[1]
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Whenever possible, use a fume hood or a glove box, especially when weighing or

transferring the powder, to minimize dust generation.[6]

b. Procedural Guidance:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Cover the work

surface with a disposable liner to simplify cleanup.[3]

Handling:

Handle the pigment powder gently to avoid creating dust clouds.[3] Use scoops or

spatulas for transferring.

Do not eat, drink, or smoke in the handling area.[3][7]

Keep containers tightly closed when not in use.

Storage:

Store Chrome Antimony Titanium Buff Rutile in a cool, dry, and well-ventilated area.

Keep it in a clearly labeled, tightly sealed container.[1][7]

Store away from incompatible materials and food products.[1]

Disposal Plan
Waste containing Chrome Antimony Titanium Buff Rutile must be treated as hazardous

waste due to its heavy metal content.[5][8][9]

Solid Waste:

Contaminated materials such as gloves, disposable lab coats, and paper towels should be

collected in a designated, sealed, and clearly labeled hazardous waste container.[10]

For spills, do not dry sweep.[6] Gently scoop the material into a suitable container. If

necessary, dampen the spill with water to minimize dust.

Liquid Waste:
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Collect any liquid waste containing this pigment in a sealed, labeled container for

hazardous waste disposal.[8][10]

Disposal:

All waste must be disposed of in accordance with local, state, and federal regulations for

hazardous waste.[9] Contact your institution's environmental health and safety department

for specific guidance on hazardous waste disposal procedures.

Emergency Procedures
In case of skin contact: Immediately wash the affected area with soap and water.[1]

In case of eye contact: Immediately flush the eyes with plenty of water for at least 15

minutes.

In case of inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

In case of ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate

medical attention.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Chrome
Antimony Titanium Buff Rutile in a laboratory setting.
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Caption: Safe handling workflow for Chrome Antimony Titanium Buff Rutile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1168507?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

